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Compound of Interest

Compound Name: Aminon

Cat. No.: B1214360

Initial searches for a compound named "Aminon" with a recognized mechanism of action in
biological systems have yielded no specific, credible scientific results. The term does not
correspond to a known drug, experimental compound, or biological molecule in established
pharmacological or biochemical databases.

PubChem, a comprehensive database of chemical substances, lists a compound named
"Aminon" (CID 193718), but provides no associated biological activity, mechanism of action, or
links to scientific literature that would fulfill the user's request for an in-depth technical guide.[1]
The name appears to be a descriptor for a specific chemical salt, not a compound investigated
for biological effects.

The search results frequently return information on broader chemical classes that contain the
"amino” functional group, such as:

e Amino Acids: The fundamental building blocks of proteins, with diverse roles in metabolism,
neurotransmission, and cell signaling.[2][3][4][5]

e Amines: A broad class of organic compounds derived from ammonia, many of which have
significant biological activity (e.g., neurotransmitters, hormones).[6]

e Various Drugs: Many pharmaceuticals contain amino groups, and searches may be
incorrectly associating "Aminon" with established drugs like Amrinone (a phosphodiesterase
inhibitor)[7], Aminophylline, or Amiodarone. The term "Aminalon” is also found, which is
associated with 4-aminobutanoic acid (GABA).[8]
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It is highly probable that "Aminon" is a fictional name, a misspelling of an existing compound
(such as Amrinone), or a proprietary name for a dietary supplement (e.g., "PerfectAmino”) that
is a mixture of amino acids rather than a single active compound with a specific mechanism of
action.[9]

Conclusion: Without a valid, recognized compound named "Aminon," it is not possible to
proceed with the user's request for a detailed technical guide on its mechanism of action,
guantitative data, experimental protocols, and visualizations. The foundational information
required to create such a document does not appear to exist in the public scientific domain.

To proceed, the user must provide a corrected name, a chemical identifier (like a CAS number),
or a reference to a peer-reviewed publication describing the compound in question.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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